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Phytochemical Profile and Reported Bioactivity

Artobiloxanthone is an isoprenylated xanthone derivative isolated from plants of the Artocarpus genus [1].

The table below summarizes its basic phytochemical characterization and known pharmacological activity:

Property Category Details

IUPAC Name Information not available in search results

Molecular Formula /
Weight

Information not available in search results

Structure Fused dihydrofuran ring on a xanthone core [1]

Plant Source Artocarpus kemando Miq. [1]

Isolation Tissue Chloroform extract (specific plant part not specified) [1]

Reported Bioactivity Cytotoxic activity against KB cells (human oral epidermoid carcinoma)
[1]

IC₅₀ (Cytotoxicity) 3.5 μg/mL against KB cells [1]
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A study noted that the presence of a fused dihydrofuran ring on the xanthone core can influence cytotoxic

potency, suggesting this structural feature is key to its bioactivity [1].

Research Workflow for Phytochemical Characterization

The general research workflow for characterizing a compound like artobiloxanthone, from plant material to

mechanistic studies, involves multiple stages. The pathway below outlines this process, though specific

experimental details for artobiloxanthone were not available in the search results.

Plant Material
(Artocarpus kemando)

Extraction
(Chloroform solvent)

Bioassay-Guided
Fractionation

Compound Isolation
(Chromatography)

Structural Elucidation
(MS, NMR)

Bioactivity Screening

Mechanistic Studies
(Not yet reported for Artobiloxanthone)
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Research Recommendations

Given the limited specific data on artobiloxanthone, the following approaches may be useful for your work:

Explore Analogous Compounds: The search results provide more information on structurally
related compounds from the Artocarpus genus, such as artonin E and cycloartobiloxanthone [1].

Investigating these analogues can offer valuable insights into Structure-Activity Relationships (SAR)
for this class of compounds.

Consult Specialized Databases: Detailed spectral data (NMR, MS) and specific experimental
protocols for artobiloxanthone were not found. You may need to consult specialized natural product

databases or chemical literature for more in-depth technical information.
Verify Bioactivity: The cited cytotoxic activity is from a single source [1]. Further bioassay validation

in different cell lines and mechanistic studies would be needed to confirm and expand upon these
initial findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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